Cas no 247564-62-1 (2-(chloromethyl)-1,3,5-trifluorobenzene)

2-(chloromethyl)-1,3,5-trifluorobenzene structure
247564-62-1 structure
Product Name:2-(chloromethyl)-1,3,5-trifluorobenzene
CAS No:247564-62-1
MF:C7H4ClF3
MW:180.554871559143
MDL:MFCD03001153
CID:253113
PubChem ID:223096
Update Time:2025-04-19

2-(chloromethyl)-1,3,5-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-(chloromethyl)-1,3,5-trifluoro-
    • 2-(chloromethyl)-1,3,5-trifluorobenzene
    • 2,4,6-TRIFLUOROBENZYLCHLORIDE
    • 2,3-DIHYDROXY-4-METHOXY-BENZALDEHYDE
    • 3,4-Difluorobenzyl chloride
    • 247564-62-1
    • SCHEMBL2076815
    • NSC10306
    • DTXSID60278844
    • Benzene, 2-(chloromethyl)-1,3,5-trifluoro-
    • 2,4,6-Trifluorobenzyl chloride
    • NSC-10306
    • 2-(chloromethyl)-1, 3, 5-trifluorobenzene
    • EN300-1984113
    • FRFNHABGFLDQOU-UHFFFAOYSA-N
    • FT-0609869
    • DB-021891
    • MFCD03001153
    • G69840
    • MDL: MFCD03001153
    • Inchi: 1S/C7H4ClF3/c8-3-5-6(10)1-4(9)2-7(5)11/h1-2H,3H2
    • InChI Key: FRFNHABGFLDQOU-UHFFFAOYSA-N
    • SMILES: ClCC1C(=CC(=CC=1F)F)F

Computed Properties

  • Exact Mass: 179.99500
  • Monoisotopic Mass: 179.9953623g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 2.84270

2-(chloromethyl)-1,3,5-trifluorobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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$371.0 2023-06-03
Enamine
EN300-1984113-2.5g
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Enamine
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